N-(3-chloro-4-fluorophenyl)-2-(2-(3-cyclohexylureido)thiazol-4-yl)acetamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-2-[2-(cyclohexylcarbamoylamino)-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C18H20ClFN4O2S/c19-14-8-12(6-7-15(14)20)21-16(25)9-13-10-27-18(23-13)24-17(26)22-11-4-2-1-3-5-11/h6-8,10-11H,1-5,9H2,(H,21,25)(H2,22,23,24,26)
• InChI Key: UMHUZNNPJDPGGF-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)NC2=NC(=CS2)CC(=O)NC3=CC(=C(C=C3)F)Cl
• Molecular Formula: C18H20ClFN4O2S
• Molecular Weight: 410.9 g/mol
• CAS No.: 921488-37-1

Description

N-(3-chloro-4-fluorophenyl)-2-(2-(3-cyclohexylureido)thiazol-4-yl)acetamide, also known as CFMTI, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CFMTI belongs to a class of compounds known as thiazolyl urea derivatives, which have shown promising results in various preclinical studies.

Scientific Research Applications

Structure-Activity Relationships

Research has focused on understanding the structure-activity relationships of compounds similar to N-(3-chloro-4-fluorophenyl)-2-(2-(3-cyclohexylureido)thiazol-4-yl)acetamide, particularly in the realm of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors. These studies aim to improve metabolic stability through modifications in the chemical structure, providing insights into designing more effective therapeutic agents with reduced metabolic deacetylation issues (Stec et al., 2011).

Synthesis and Anti-inflammatory Activity

Derivatives of this compound have been synthesized and evaluated for their anti-inflammatory activities. This work involves the synthesis of novel compounds by reacting pyrazole with various substituted N-(3-chloro-4-fluorophenyl)-2-(4-oxo-2-thioxothiazolidin-3-yl)acetamides and assessing their anti-inflammatory effects. Among these compounds, some have shown significant anti-inflammatory activity, highlighting their potential as therapeutic agents (Sunder & Maleraju, 2013).

Antimicrobial and Anticancer Activities

Further research has explored the synthesis of sulfide and sulfone derivatives of 4-(2-chloro-4-fluorophenyl)-1,3-thiazol-2-amine/acetamide and their antimicrobial activities. These compounds have been tested against various bacterial and fungal strains, showing promising antimicrobial properties (Badiger et al., 2013). Additionally, certain derivatives have been identified with anticancer activities, further emphasizing the therapeutic potential of these chemical structures (Turan-Zitouni et al., 2018).

Spectroscopic and Quantum Mechanical Studies

The optoelectronic and photovoltaic efficiency of benzothiazolinone acetamide analogs, which share a structural resemblance to this compound, have been analyzed through spectroscopic and quantum mechanical studies. These investigations provide valuable insights into the use of such compounds in dye-sensitized solar cells and their non-linear optical activity, offering perspectives on their application in materials science (Mary et al., 2020).